Cas no 2165871-29-2 ((1S,2S)-2-fluorocyclopentane-1-carboxylic acid)

• Product Name: (1S,2S)-2-fluorocyclopentane-1-carboxylic acid
• CAS No: 2165871-29-2
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 5106070
• Update Time: 2026-03-03

(1S,2S)-2-fluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-fluorocyclopentane-1-carboxylic acid

• Inchi： 1S/C6H9FO2/c7-5-3-1-2-4(5)6(8)9/h4-5H,1-3H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： BSQPBOBQXCMDPZ-UHNVWZDZSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@@H]1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (1S,2S)-2-fluorocyclopentane-1-carboxylic acid

Exploring the Properties and Applications of (1S,2S)-2-Fluorocyclopentane-1-Carboxylic Acid (CAS No. 2165871-29-2)

(1S,2S)-2-Fluorocyclopentane-1-carboxylic acid, identified by the CAS registry number 2165871-29-2, is a chiral compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopentane derivatives, characterized by a five-membered ring structure with a fluorine atom at position 2 and a carboxylic acid group at position 1. The stereochemistry of the molecule, specifically the (1S,2S) configuration, plays a crucial role in its physical properties and biological activity.

The synthesis of (1S,2S)-2-fluorocyclopentane-1-carboxylic acid typically involves multi-step processes that include ring formation, fluorination, and functional group transformations. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for producing this compound with high enantiomeric excess. For instance, researchers have employed chiral catalysts such as palladium complexes to achieve high yields of the desired enantiomer during the fluorination step.

In terms of physical properties, (1S,2S)-fluorocyclopentane-carboxylic acid exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. The presence of the fluorine atom introduces electron-withdrawing effects, which influence the acidity of the carboxylic acid group. This compound is sparingly soluble in water but shows better solubility in organic solvents such as dichloromethane and ethyl acetate.

The biological activity of (1S,2S)-fluorocyclopentane-carboxylic acid has been a subject of recent studies. Researchers have investigated its potential as a building block in drug discovery programs targeting various therapeutic areas. For example, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in the construction of complex natural products and bioactive molecules.

In addition to its role in organic synthesis, (1S,2S)-fluorocyclopentane-carboxylic acid has shown promise in materials science applications. Its rigid cyclopentane ring structure and chiral centers make it an attractive candidate for designing novel polymers with tailored mechanical properties. Recent studies have demonstrated its use as a monomer in the synthesis of stereoregular polymers with potential applications in advanced materials.

The environmental impact of (1S,2S)-fluorocyclopentane-carboxylic acid has also been evaluated to ensure sustainable practices in its production and use. Research indicates that this compound degrades under specific environmental conditions without posing significant risks to ecosystems when handled responsibly.

In conclusion, (1S,2S)-fluorocyclopentane-carboxylic acid (CAS No. 2165871-29-2) is a versatile compound with diverse applications across chemistry and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.